N-[2-[[2-[Cyclohexyl(methyl)amino]-2-oxoethyl]amino]-2-oxoethyl]-N-methylprop-2-enamide

• IUPAC Name: N-[2-[[2-[cyclohexyl(methyl)amino]-2-oxoethyl]amino]-2-oxoethyl]-N-methylprop-2-enamide
• InChI: InChI=1S/C15H25N3O3/c1-4-14(20)17(2)11-13(19)16-10-15(21)18(3)12-8-6-5-7-9-12/h4,12H,1,5-11H2,2-3H3,(H,16,19)
• InChI Key: WFAJSJATILLACA-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCC(=O)N(C)C1CCCCC1)C(=O)C=C
• Molecular Formula: C15H25N3O3
• Molecular Weight: 295.38 g/mol

Description

The compound is an amide, which is a type of organic compound that includes a carbonyl group (C=O) attached to a nitrogen atom. The presence of the cyclohexyl and methyl groups suggests that this compound may have unique properties due to these substituents.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclohexyl group would likely contribute to the three-dimensionality of the molecule.

Chemical Reactions Analysis

Amides can participate in a variety of chemical reactions. They can be hydrolyzed to form carboxylic acids and amines, and they can also participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. For example, the presence of the amide group in this compound would likely make it polar, and therefore capable of participating in hydrogen bonding.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide details on its mechanism of action.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has unique reactivity or biological activity, it could be studied further for potential use in chemical synthesis or as a pharmaceutical.